Cas no 95753-51-8 ((-)-shikimic acid 3,4-O-digallate)

• Product Name: (-)-shikimic acid 3,4-O-digallate
• CAS No: 95753-51-8
• Molecular Formula: C₂₁H₁₈O₁₃
• Molecular Weight: 478.36
• CID: 2043744
• PubChem ID: 460900

(-)-shikimic acid 3,4-O-digallate Properties

Names and Identifiers

• (-)-shikimic acid 3,4-O-digallate
• 3,4-Di-O-galloylshikimic acid
• 3,4-Di-o-galloylshikimicacid
• AKOS040734024
• 3,4-Di-O-galloylshikimic acid, >=85% (LC/MS-ELSD)
• NCGC00385459-01!(3R,4R,5R)-3-hydroxy-4,5-bis[(3,4,5-trihydroxybenzoyl)oxy]cyclohexene-1-carboxylic acid
• (3R,4R,5R)-4,5-Bis(3,4,5-trihydroxyphenylcarbonyloxy)-3-hydroxycyclohex-1-enecarboxylic acid
• (3R,4R,5R)-3-hydroxy-4,5-bis[(3,4,5-trihydroxybenzoyl)oxy]cyclohexene-1-carboxylic acid
• 95753-51-8

• InChIKey： UFDJVOQZZQZYJG-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H18O13/c22-10-2-8(3-11(23)16(10)27)20(31)33-15-6-7(19(29)30)1-14(26)18(15)34-21(32)9-4-12(24)17(28)13(25)5-9/h1-5,14-15,18,22-28H,6H2,(H,29,30)
• SMILES： OC1C=C(CC(OC(=O)c2cc(O)c(O)c(O)c2)C1OC(=O)c1cc(O)c(O)c(O)c1)C(O)=O |c:2|

Computed Properties

• Exact Mass: 478.07474062g/mol
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 13
• Rotatable Bond Count: 7
• Monoisotopic Mass: 478.07474062g/mol
• Heavy Atom Count: 34
• Complexity: 789
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.348
• Topological Polar Surface Area: 232Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Galloyl esters